Cas no 78551-49-2 ( )
structure
Product Name:
CAS No:78551-49-2
MF:C6H12N2O3
MW:160.171081542969
CID:984258
PubChem ID:437655
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2-aminopropanoylamino)acetate
- AC1L945I
- AG-H-15113
- AGN-PC-00OAMH
- CTK2H9513
- D-alanylglycine methyl ester hydrochloride
- H-ala-Gly-OMe*HCl
- 78551-49-2
- SCHEMBL5641925
- AKOS009131936
- 438002-26-7
- DTXSID70331353
- FT-0772416
- HY-W034294
- CS-0084223
- Glycine, alanyl-, methyl ester (9CI)
- Methyl alanylglycinate
- DS-000468
- METHYL 2-(2-AMINOPROPANAMIDO)ACETATE
- DB-014838
-
-
- Inchi: 1S/C6H12N2O3/c1-4(7)6(10)8-3-5(9)11-2/h4H,3,7H2,1-2H3,(H,8,10)
- InChI Key: SEGPJFKYVJYBFH-UHFFFAOYSA-N
- SMILES: O=C(C(C)N)NCC(=O)OC
Computed Properties
- Exact Mass: 160.08486
- Monoisotopic Mass: 196.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4A^2
- XLogP3: -1
Experimental Properties
- Density: 1.135
- Boiling Point: 296.3°Cat760mmHg
- Flash Point: 133°C
- PSA: 81.42
- LogP: 0.51600
Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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